Cas no 1781036-19-8 (tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate)

• Product name: tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate
• CAS No: 1781036-19-8
• MF: C₁₃H₂₄F₂N₂O₂
• MW: 278.338670730591
• CID: 5304230

tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate
• tert-Butyl4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate

• Inchi： 1S/C13H24F2N2O2/c1-12(2,3)19-11(18)17-7-5-10(6-8-17)13(14,15)9-16-4/h10,16H,5-9H2,1-4H3
• InChI Key： DCLFKOWEFUUDAH-UHFFFAOYSA-N
• SMILES： FC(CNC)(C1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate

Introduction to tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate (CAS No. 1781036-19-8)

tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate (CAS No. 1781036-19-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, including a tert-butyl group, a difluoroethyl moiety, and a methylamino functional group. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate is particularly noteworthy due to its combination of fluorine atoms and nitrogen-containing functional groups. Fluorine atoms are known to enhance the metabolic stability and lipophilicity of molecules, which can improve their pharmacokinetic properties. The presence of the methylamino group also suggests potential interactions with biological targets, such as receptors or enzymes, which could be beneficial in drug development.

Recent studies have explored the potential of piperidine derivatives in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The unique structure of tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate has led researchers to investigate its potential as a lead compound for the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited promising activity as a selective serotonin reuptake inhibitor (SSRI), which could be useful in the treatment of depression and anxiety disorders.

In addition to its potential as an SSRI, tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate has also shown promise in preclinical studies for its anti-inflammatory properties. A research team at the University of California, San Francisco, found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro. This finding suggests that it could be a valuable candidate for the development of new anti-inflammatory drugs.

The synthesis of tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl piperidine carboxylate with a difluoromethylating agent followed by alkylation with a methylamine derivative. The optimization of these reactions is crucial for large-scale production and pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have indicated that tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate exhibits low toxicity at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical trials. Researchers are currently conducting comprehensive safety assessments to ensure that this compound meets all regulatory requirements for drug development.

The pharmacokinetic properties of tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate have also been studied extensively. Data from animal models suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It demonstrates good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate.

In conclusion, tert-Butyl 4-[1,1-difluoro-2-(methylamino)ethyl]piperidine-1-carboxylate (CAS No. 1781036-19-8) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its synthesis, evaluate its safety profile, and explore its therapeutic potential in various disease models.